2-(Pyrimidin-2-yloxy)acetic acid

• IUPAC Name: 2-pyrimidin-2-yloxyacetic acid
• InChI: InChI=1S/C6H6N2O3/c9-5(10)4-11-6-7-2-1-3-8-6/h1-3H,4H2,(H,9,10)
• InChI Key: UYLACHNUJGRAJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)OCC(=O)O
• Molecular Formula: C6H6N2O3
• Molecular Weight: 154.12 g/mol
• CAS No.: 328084-05-5

Description

2-(Pyrimidin-2-yloxy)acetic acid is a heterocyclic compound that features a pyrimidine ring attached to an acetic acid moiety through an oxygen atom. Pyrimidine derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry for the development of various therapeutic agents .

Scientific Research Applications

2-(Pyrimidin-2-yloxy)acetic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Explored for its potential use in developing new therapeutic agents for various diseases.

Industry: Utilized in the production of agrochemicals and other industrial products.

Future Directions

Pyrimidines have become an increasingly important core structure in many drug molecules over the past 60 years. This includes areas such as anti-infectives, anticancer, immunology, immuno-oncology, neurological disorders, chronic pain, and diabetes mellitus. Therefore, “2-(Pyrimidin-2-yloxy)acetic acid”, being a pyrimidine derivative, may also find potential applications in these areas in the future.

Mechanism of Action

Target of Action

Pyrimidine derivatives have been known to exhibit diverse types of biological and pharmaceutical activities . They have been employed in the design of privileged structures in medicinal chemistry .

Mode of Action

It is known that pyrimidine derivatives can interact with various targets, leading to changes in cellular processes .

Biochemical Pathways

Pyrimidine derivatives are known to impact a wide range of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Pyrimidine derivatives have been known to exhibit diverse types of biological and pharmaceutical activities .

Biochemical Analysis

Biochemical Properties

They are essential components of nucleic acids and are involved in a wide range of pharmacological activities .

Cellular Effects

Pyrimidine derivatives have been shown to exhibit diverse types of biological and pharmaceutical activities, including antimicrobial, antiviral, antitumor, and antifibrotic effects .

Molecular Mechanism

Pyrimidine derivatives have been shown to exhibit enhanced anticancer activities against targeted receptor proteins .

Metabolic Pathways

Pyrimidine metabolism is a complex process that involves the synthesis, degradation, salvage, interconversion, and transport of pyrimidine nucleotides .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyrimidin-2-yloxy)acetic acid typically involves the reaction of pyrimidine derivatives with chloroacetic acid under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

2-(Pyrimidin-2-yloxy)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Comparison with Similar Compounds

Similar Compounds

2-(Pyridin-2-yloxy)acetic acid: Similar structure but with a pyridine ring instead of a pyrimidine ring.

2-(Pyrimidin-4-yloxy)acetic acid: Similar structure but with the oxygen atom attached to the 4-position of the pyrimidine ring.

2-(Pyrimidin-5-yloxy)acetic acid: Similar structure but with the oxygen atom attached to the 5-position of the pyrimidine ring.

Uniqueness

2-(Pyrimidin-2-yloxy)acetic acid is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The position of the oxygen atom on the pyrimidine ring can affect the compound’s ability to interact with molecular targets and its overall pharmacological profile .

Synthesis routes and methods

Procedure details

Ethyl 2-pyrimidinyloxyacetate (1.4 g) was dissolved in ethanol (10 ml). Sodium hydroxide (2M aq) was added and the mixture was stirred for 64 h. The solvent was evaporated and the residue was dissolved in water, filtered and the acidified with concentrated hydrochloric acid. The resulting precipitate was collected and dried to give the subtitle compound (0.698 g).